Cas no 1745-31-9 (3-Butenoic acid,2-propen-1-yl ester)
1745-31-9 structure
Product Name:3-Butenoic acid,2-propen-1-yl ester
3-Butenoic acid,2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Butenoic acid,2-propen-1-yl ester
- prop-2-enyl but-3-enoate
- AC1L692X
- AC1Q60DB
- allyl 3-butenoate
- allyl but-3-enoate
- allyl vinylacetate
- AR-1L1842
- but-3-enoic acid allyl ester
- CTK4D5018
- NSC97507
- prop-2-en-1-yl but-3-enoate
- vinylacetic acid allyl ester
- NSC-97507
- SCHEMBL948033
- AAKKKMOPCAFJCX-UHFFFAOYSA-N
- DTXSID90294633
- 1745-31-9
- AKOS024429120
- vinyl acetic acid allyl ester
-
- Inchi: 1S/C7H10O2/c1-3-5-7(8)9-6-4-2/h3-4H,1-2,5-6H2
- InChI Key: AAKKKMOPCAFJCX-UHFFFAOYSA-N
- SMILES: O(C(CC=C)=O)CC=C
Computed Properties
- Exact Mass: 126.0681
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-Butenoic acid,2-propen-1-yl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1745-31-9 (3-Butenoic acid,2-propen-1-yl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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